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Compound of Interest

Compound Name: Nyasol

Cat. No.: B1232429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nyasol is a naturally occurring lignan found in plants such as Anemarrhena asphodeloides.[1]

It has garnered significant interest in the scientific community due to its diverse biological

activities, including anti-inflammatory, antifungal, and antiprotozoal properties.[2] For in vitro

and in vivo studies, dimethyl sulfoxide (DMSO) is a common solvent for preparing stock

solutions of hydrophobic compounds like Nyasol. This document provides detailed protocols

and application notes for the preparation, storage, and use of Nyasol stock solutions in DMSO.

Data Presentation: Physicochemical and Biological
Properties of Nyasol
A summary of the key quantitative data for Nyasol is presented in Table 1. This information is

crucial for calculating molar concentrations and understanding its biological potency.
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Property Value Source(s)

Molecular Formula C₁₇H₁₆O₂ [3]

Molecular Weight 252.31 g/mol [3][4]

CAS Number 96895-25-9

(-)-Nyasol IC₅₀ (HddC) 17.6 µM

(+)-Nyasol IC₅₀ (Leishmania

major)
12 µM

(+)-Nyasol IC₅₀ (Plasmodium

falciparum)
49 µM

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Nyasol
Stock Solution in DMSO
This protocol describes the preparation of a concentrated Nyasol stock solution in DMSO,

suitable for long-term storage and subsequent dilution for various experimental needs.

Materials:

Nyasol powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Determine the Desired Stock Concentration: A stock concentration of 10-50 mM is often

suitable for most applications. For example, a 40 mg/mL stock solution has been previously

reported for in vivo studies.

Weighing Nyasol: In a sterile environment (e.g., a chemical fume hood or biosafety cabinet),

accurately weigh the desired amount of Nyasol powder into a sterile amber microcentrifuge

tube.

Calculation Example: To prepare 1 mL of a 10 mM stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 252.31 g/mol = 2.52 mg

Dissolving in DMSO: Add the appropriate volume of high-purity DMSO to the tube containing

the Nyasol powder.

Solubilization: Vortex the tube vigorously for 1-2 minutes to facilitate dissolution. If necessary,

gentle warming in a 37°C water bath or brief sonication can be used to aid solubilization.

Visually inspect the solution to ensure that all particles have dissolved.

Sterilization (Optional): For cell culture applications, stock solutions can be sterilized by

filtering through a 0.22 µm syringe filter that is compatible with DMSO. However, as DMSO is

a harsh solvent, this step may not always be necessary if aseptic techniques are followed

during preparation.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C or -80°C. Stored in a solvent at -80°C, Nyasol is stable for up to one year.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the DMSO stock solution into an aqueous medium for use

in cell culture experiments.

Materials:
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Nyasol stock solution in DMSO (from Protocol 1)

Pre-warmed (37°C) sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile microcentrifuge tubes and pipette tips

Procedure:

Thaw Stock Solution: Thaw an aliquot of the Nyasol stock solution at room temperature.

Determine Final Concentration and DMSO Tolerance: Determine the desired final

concentration of Nyasol for your experiment. Crucially, ensure the final concentration of

DMSO in the cell culture medium is non-toxic to the cells. Most cell lines can tolerate DMSO

concentrations up to 0.5%, but it is best practice to keep it below 0.1% if possible. A vehicle

control (medium with the same final concentration of DMSO) should always be included in

experiments.

Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed cell culture

medium to achieve the desired final concentration. It is recommended to perform

intermediate dilutions rather than a single large dilution to prevent precipitation of the

compound.

Example: To prepare a 10 µM working solution from a 10 mM stock with a final DMSO

concentration of 0.1%:

First, prepare an intermediate dilution by adding 10 µL of the 10 mM stock to 990 µL of

medium (1:100 dilution), resulting in a 100 µM solution in 1% DMSO.

Then, add 100 µL of this 100 µM intermediate solution to 900 µL of medium (1:10

dilution) to get the final 10 µM working solution with 0.1% DMSO.

Mixing: Mix the working solution thoroughly by gentle pipetting or brief vortexing before

adding it to the cells.
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Experimental Workflow for Preparing Nyasol
Solutions```dot

Stock Solution Preparation

Working Solution Preparation

Weigh Nyasol Powder

Add DMSO

Vortex/Sonicate to Dissolve

Aliquot and Store at -80°C

Thaw Stock Aliquot

Intermediate Dilution in Medium

Final Dilution in Medium

Add to Cell Culture
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Click to download full resolution via product page

Caption: Nyasol inhibits LPS-induced inflammatory pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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